![molecular formula C15H14O4 B6339423 2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester CAS No. 1171924-20-1](/img/structure/B6339423.png)
2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reaction is carried out. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The furan ring and the vinyl group would contribute to the compound’s aromaticity and potential reactivity. The methoxy group and the benzoic acid methyl ester group could also influence the compound’s physical and chemical properties, including its polarity and potential for hydrogen bonding .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the furan ring, the vinyl group, and the ester group. The furan ring is aromatic and therefore relatively stable, but it can participate in electrophilic aromatic substitution reactions. The vinyl group could potentially undergo addition reactions at the carbon-carbon double bond .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group and the ester group could increase the compound’s solubility in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on the specific arrangement of atoms and the intermolecular forces present .Scientific Research Applications
Cytotoxic Potential in Cancer Research
- Cytotoxic Activities Against Human Cancer Cell Lines: Derivatives of benzo[b]furancarboxylic acids, including compounds structurally related to 2-(2-Furan-2-yl-vinyl)-6-methoxy-benzoic acid methyl ester, have shown significant cytotoxic activities against various human cancer cell lines. This suggests potential applications in cancer research and therapy (Kossakowski et al., 2005).
Synthesis and Structural Characterization
- Synthesis and Crystal Structure Analysis: The compound's synthesis and crystal structure, as well as its derivatives, have been subjects of study, providing insights into its molecular structure and potential chemical interactions (Ming & South, 2004).
Chemical Reactions and Transformations
- Methanol Addition Reactions: Studies have explored the reactions of compounds similar to this compound with methanol, revealing insights into possible chemical transformations and syntheses (Friedman & Harman, 2001).
- Methoxycarbonylation of Vinyl Acetate: The methoxycarbonylation process involving compounds similar to this compound has been studied, providing insights into chemical processes and synthesis (Rucklidge et al., 2005).
Potential Therapeutic Applications
- Insulin Receptor Activators: Derivatives of furan carboxylic acids, structurally related to the compound , have been synthesized as potential insulin receptor activators, indicating possible therapeutic applications in diabetes management (Chou et al., 2006).
Biomass Conversion and Catalysis
- Conversion to Levulinate Esters: The compound's derivatives have been used in the conversion of biomass-derived furan to methyl levulinate, a platform molecule. This suggests applications in biofuel production and green chemistry (Zhang et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Methyl (E)-2-(2-(furan-2-yl)vinyl)-6-methoxybenzoate is Prostaglandin G/H synthase 2 (COX-2) . COX-2 is an enzyme that converts arachidonate to prostaglandin H2 (PGH2), a committed step in prostanoid synthesis . It is constitutively expressed in some tissues in physiological conditions, such as the endothelium, kidney, and brain, and in pathological conditions, such as in cancer .
Mode of Action
The compound interacts with COX-2, influencing the production of inflammatory prostaglandins . Up-regulation of COX-2 is associated with increased cell adhesion, phenotypic changes, resistance to apoptosis, and tumor angiogenesis . In cancer cells, COX-2 is a key step in the production of prostaglandin E2 (PGE2), which plays important roles in modulating motility, proliferation, and resistance to apoptosis .
Biochemical Pathways
The affected pathway is the prostanoid synthesis pathway . The compound’s interaction with COX-2 affects the conversion of arachidonate to PGH2, influencing the production of inflammatory prostaglandins . This can have downstream effects on cell adhesion, phenotypic changes, apoptosis resistance, and tumor angiogenesis .
Result of Action
The molecular and cellular effects of the compound’s action include modulation of cell motility, proliferation, and apoptosis resistance, particularly in cancer cells . It can also influence cell adhesion and phenotypic changes .
properties
IUPAC Name |
methyl 2-[(E)-2-(furan-2-yl)ethenyl]-6-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-17-13-7-3-5-11(14(13)15(16)18-2)8-9-12-6-4-10-19-12/h3-10H,1-2H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKGPQBPQOFGKKQ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)OC)C=CC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.